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Compound of Interest

Compound Name: N-Nitroaniline

Cat. No.: B8793432

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of N-Nitroaniline, a significant chemical compound
with diverse applications in research and development. This document outlines its fundamental
properties, synthesis, and key applications, with a focus on providing actionable data and
protocols for laboratory and industrial use.

Core Chemical Identifiers

N-Nitroaniline is an organic compound with the chemical formula C6H6N202.[1][2][3] It is
systematically named N-phenylnitramide.[3]

Identifier Value Reference
CAS Number 645-55-6 [1][2]13]
Molecular Formula C6H6N202 [1][2]13]
Molecular Weight 138.12 g/mol [1112][3]
IUPAC Name N-phenylnitramide [3]
, C1=CC=C(C=C1)N--INVALID-
Canonical SMILES [11[3]
LINK--[O-]
VBEGHXKAFSLLGE-
InChl Key [11[3]
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Physicochemical Properties

N-Nitroaniline is a solid at room temperature with a melting point of approximately 47.3°C.[2] It
is an unstable substance and is forbidden from transport in some contexts.[1] When heated to
decomposition, it emits toxic vapors of nitrogen oxides (NOXx).[1]

Property Value Reference
Melting Point 47.3°C [2]
Boiling Point 273.51°C (estimate) [2]
Density 0.9013 g/cm? (estimate) [2]

Synthesis of N-Nitroaniline

The synthesis of N-Nitroaniline can be approached through various laboratory methods. A
common route involves the nitration of aniline under controlled conditions. It is crucial to
manage the reaction temperature and the concentration of nitrating agents to prevent the
formation of undesired byproducts.

Experimental Protocol: Laboratory Scale Synthesis

Materials:

Aniline

Acetic Anhydride

Concentrated Sulfuric Acid

Concentrated Nitric Acid

Ethanol

e Ice

Procedure:
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» Protection of the Amino Group: Aniline is first acetylated to form acetanilide. This is achieved
by reacting aniline with acetic anhydride. This step is crucial to control the nitration position
on the aromatic ring.

 Nitration: The resulting acetanilide is then carefully nitrated using a mixture of concentrated
nitric acid and sulfuric acid (nitrating mixture) at a low temperature (typically 0-5°C) to
introduce the nitro group.

o Hydrolysis: The nitroacetanilide is subsequently hydrolyzed using an acidic or basic solution
to remove the acetyl group and yield N-Nitroaniline.

 Purification: The crude N-Nitroaniline is purified by recrystallization from a suitable solvent,
such as ethanol, to obtain a pure product.

Logical Workflow for N-Nitroaniline Synthesis

The following diagram illustrates the key steps in a typical laboratory synthesis of N-
Nitroaniline.
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Workflow for N-Nitroaniline Synthesis
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Caption: Key stages in the synthesis of N-Nitroaniline.
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Applications in Research and Development

N-Nitroaniline and its isomers are valuable intermediates in the synthesis of a wide range of
organic molecules.[4][5] They are foundational materials in the production of:

e Dyes and Pigments: The chromophoric nitro group and the auxochromic amino group make
nitroanilines key precursors for azo dyes.

e Pharmaceuticals: They serve as starting materials for the synthesis of various active
pharmaceutical ingredients (APIs).[5][6]

o Corrosion Inhibitors: Certain derivatives of nitroaniline have shown efficacy in preventing the
corrosion of metals.[5]

¢ Specialty Chemicals: They are used in the manufacturing of antioxidants, antiozonants, and
other performance chemicals.[5]

Safety and Handling

N-Nitroaniline is classified as a toxic and hazardous substance.[6] It is harmful if swallowed, in
contact with skin, or if inhaled.[6] Prolonged or repeated exposure may cause damage to
organs.[6] Appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat, should be worn when handling this chemical. All work should be conducted in a
well-ventilated fume hood.

Conclusion

N-Nitroaniline is a chemical compound with significant utility in various scientific and industrial
domains. A thorough understanding of its properties, synthesis, and safe handling is paramount
for its effective and responsible use in research and development. The data and protocols
provided in this guide are intended to support professionals in their work with this versatile
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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